Cas no 13688-68-1 (9,9-Dimethyl-9H-9-silafluorene)

• Product Name: 9,9-Dimethyl-9H-9-silafluorene
• CAS No: 13688-68-1
• MF: C₁₄H₁₄Si
• MW: 210.346464633942
• MDL: MFCD00093801
• CID: 195949
• PubChem ID: 172089053
• Update Time: 2025-04-19

9,9-Dimethyl-9H-9-silafluorene Chemical and Physical Properties

Names and Identifiers

• 9H-9-Silafluorene,9,9-dimethyl-
• 9,9-Dimethyl-9H-9-silafluorene
• 5,5-DIMETHYL-5H-DIBENZO[B,D]SILOLE
• 5,5-dimethylbenzo[b][1]benzosilole
• 9,9-Dimethyl-9<i>H<
• i>-9-silafluorene
• 5,5-Dimethyl-5H-dibenzosilole
• 9,9-Dimethyl-9-silafluorene
• 9,9-Dimethyldibenzosilole
• 9,9-Dimethylsilafluorene
• NSC 131592
• 9,9-DiMethyl-9H-dibenzosilole
• 9,9-Dimethyl-9-sila-9H-fluorene
• 2,2'-(Dimethylsilylene)biphenyl
• YJQFTKVGILQPMC-UHFFFAOYSA-N
• 5H-Dibenzosilole, 5,5-dimethyl-
• NSC131592
• 9,9-dimethyl-9 h-9-silafluorene
• 5,5-dimethyl-5H-d ibenzo[b,d]silole
• 5,5-Dimethyl-5H-dibenzo[b,d]silole #
• D4308
• MFCD00093801
• 9H-9-Silafluorene, 9,9-dimethyl-
• NSC-131592
• AKOS016038621
• 9,9-dimethyl-9H,9-silafluorene
• 8,8-DIMETHYL-8-SILATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2,4,6,10,12-HEXAENE
• AS-60839
• T70232
• C14H14Si
• DTXSID50159991
• 13688-68-1
• 9,9-dimethyl-9H-dibenzo[b,d]silol
• Q63396251
• CS-0158127
• DB-318492
• DTXCID6082482

• MDL： MFCD00093801
• Inchi： 1S/C14H14Si/c1-15(2)13-9-5-3-7-11(13)12-8-4-6-10-14(12)15/h3-10H,1-2H3
• InChI Key： YJQFTKVGILQPMC-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 210.08600
• Monoisotopic Mass: 210.086476981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.05
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 298 ºC
• Flash Point: 120 ºC
• PSA: 0.00000
• LogP: 2.48960
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

9,9-Dimethyl-9H-9-silafluorene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes